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Compound of Interest

Compound Name: 3-Chloro-5-nitrophenol

Cat. No.: B182748 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3-Chloro-5-nitrophenol in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development.

Chemical Identifier:

Name: 3-Chloro-5-nitrophenol

CAS Number: 618-63-3

Molecular Formula: C₆H₄ClNO₃[1][2]

Molecular Weight: 173.55 g/mol [1]

Hazard Identification and Safety Summary
3-Chloro-5-nitrophenol is a hazardous substance that requires careful handling to avoid

adverse health effects. The primary hazards are:

Skin Irritation: Causes skin irritation.[1]

Serious Eye Irritation: Causes serious eye damage.[1][3]

Respiratory Irritation: May cause respiratory irritation.[1]
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Harmful if Swallowed: Harmful if swallowed.[3]

GHS Hazard Statements: H302, H315, H317, H318, H410[4]

Physical & Chemical Properties Data

Physical Form Solid[4]

Melting Point 147 °C[5]

Boiling Point 288.4 ± 25.0 °C at 760 mmHg

Storage Temperature Room temperature, in an inert atmosphere[4][5]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 3-Chloro-5-
nitrophenol.

Protection Type Specific Recommendations

Eye and Face Protection
Wear chemical safety goggles and a face shield.

[3][6]

Hand Protection

Wear chemical-resistant gloves (e.g., neoprene

or silver shield). Double-gloving is

recommended. Nitrile gloves are not

recommended for prolonged contact.[6]

Body Protection
Wear a lab coat, and for larger quantities, a

chemical-resistant apron.

Respiratory Protection

Use in a well-ventilated area or a chemical fume

hood. If dust is generated, a respirator with an

appropriate filter (e.g., P2) is required.[3]

Operational Plan: Step-by-Step Handling Procedures
1. Preparation and Engineering Controls:
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Always handle 3-Chloro-5-nitrophenol in a certified chemical fume hood to minimize

inhalation exposure.[6]

Ensure an emergency eyewash station and safety shower are accessible within 10 seconds

of the work area.[6]

Never work alone when handling this chemical.[6]

Keep the container tightly closed when not in use and store in a dry, well-ventilated place.[3]

2. Weighing and Transfer:

Dispense the solid chemical carefully to avoid generating dust.

Use a spatula for transfers.

If weighing on a balance, do so within the fume hood or in a ventilated balance enclosure.

3. Dissolving and Solution Preparation:

When preparing solutions, slowly add the 3-Chloro-5-nitrophenol to the solvent to prevent

splashing.

If the process generates heat, use a cooling bath to control the temperature.

4. Post-Handling:

Thoroughly wash hands and forearms with soap and water after handling, even if gloves

were worn.[3]

Clean the work area, including any contaminated surfaces, with an appropriate solvent and

then with soap and water.

Emergency Procedures
In Case of Exposure:
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Seek

immediate medical attention.[3][7]

Skin Contact

Immediately remove all contaminated clothing.

Wash skin with plenty of soap and water for at

least 15 minutes. If irritation persists, seek

medical attention.[3][8] For significant exposure,

consider using polyethylene glycol (PEG) if

available.[6]

Inhalation

Move the person to fresh air. If breathing is

difficult, provide oxygen. If breathing has

stopped, give artificial respiration. Seek

immediate medical attention.[8]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them two glasses of water to drink. Seek

immediate medical attention.[3]

Spill Response:

Evacuate the immediate area.

Wear appropriate PPE, including respiratory protection.

For small spills, carefully sweep up the solid material, avoiding dust generation, and place it

in a labeled hazardous waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a labeled

hazardous waste container.

Clean the spill area with a suitable solvent, followed by soap and water.
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Do not let the product enter drains.[3]

Disposal Plan
All waste containing 3-Chloro-5-nitrophenol must be treated as hazardous waste.

Waste Collection:

Collect all solid waste, contaminated labware (e.g., pipette tips, gloves), and solutions in

separate, clearly labeled, and sealed hazardous waste containers.[9][10]

The container must be labeled with the words "HAZARDOUS WASTE" and the full chemical

name.[9]

Store waste containers in a designated satellite accumulation area, segregated from

incompatible materials.[9]

Disposal Procedure:

Arrange for pickup and disposal by a certified hazardous waste management company.

Do not attempt to neutralize or dispose of this chemical down the drain.[11]

Workflow for Safe Handling of 3-Chloro-5-
nitrophenol
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Safe Handling and Disposal Workflow for 3-Chloro-5-nitrophenol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Chloro-5-nitrophenol | C6H4ClNO3 | CID 10675815 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. chemscene.com [chemscene.com]

3. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]

4. 3-Chloro-5-nitrophenol | 618-63-3 [sigmaaldrich.com]

5. 3-Chloro-5-nitrophenol CAS#: 618-63-3 [m.chemicalbook.com]

6. Appendix P - Phenol First Aid Guide and PPE | Environment, Health and Safety
[ehs.cornell.edu]

7. ehs.princeton.edu [ehs.princeton.edu]

8. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

9. engineering.purdue.edu [engineering.purdue.edu]

10. Hazardous Waste Disposal Guide: Research Safety - Northwestern University
[researchsafety.northwestern.edu]

11. Chapter 7 - Management Procedures For Specific Waste Types [ehs.cornell.edu]

To cite this document: BenchChem. [Essential Safety and Operational Guide for 3-Chloro-5-
nitrophenol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b182748#personal-protective-equipment-for-handling-
3-chloro-5-nitrophenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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